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Compound of Interest

Compound Name: Xestospongin c

Cat. No.: B1243480 Get Quote

For researchers and scientists in the field of drug development, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Xestospongin C, a potent and valuable marine natural product. Adherence to

these procedures will minimize risk and ensure a safe laboratory environment.

Xestospongin C is recognized for its activity as a cell-permeable inhibitor of the inositol 1,4,5-

trisphosphate (IP3) receptor, making it a crucial tool in calcium signaling research.[1][2]

However, its handling requires careful attention to safety protocols due to its potential hazards.

It is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects.

[3]

Personal Protective Equipment (PPE)
When working with Xestospongin C, a comprehensive suite of personal protective equipment

is mandatory to prevent exposure. This includes:

Eye Protection: Safety goggles with side-shields are required to protect against splashes or

airborne particles.[3]

Hand Protection: Wear protective gloves. It is crucial to inspect gloves for any damage

before use and to change them frequently, especially if they become contaminated.[3][4]

Body Protection: An impervious lab coat or gown should be worn to prevent skin contact.[3]

This protective clothing should be removed immediately if significant contamination occurs
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and should not be worn outside of the laboratory.[4]

Respiratory Protection: A suitable respirator should be used, particularly when handling the

powdered form of the compound, to avoid inhalation of dust or aerosols.[3] Work should be

conducted in a well-ventilated area, preferably within a fume hood.[3]

Operational Plan: From Receipt to Use
A systematic approach to handling Xestospongin C from the moment it arrives in the

laboratory is critical for safety and for preserving the integrity of the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Xestospongin C in a tightly sealed container in a cool, well-ventilated area.[3]

For long-term storage of the powder, a temperature of -20°C is recommended.[3][5] If

dissolved in a solvent, store at -80°C.[3]

2. Preparation of Solutions:

All handling of the powdered compound should be performed in a chemical fume hood to

minimize inhalation risk.

When preparing solutions, add the solvent to the vial containing Xestospongin C slowly to

avoid splashing.

Commonly used solvents for stock solutions include DMSO and ethanol.[2]

3. Experimental Use:

Always wear the full complement of PPE during experimental procedures involving

Xestospongin C.

Avoid eating, drinking, or smoking in the laboratory where Xestospongin C is being used.[3]

Wash hands thoroughly after handling the compound, even if gloves were worn.[3]
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Accidental Release and First Aid
In the event of an accidental release or exposure, immediate action is necessary:

Scenario Immediate Action

Spill

Evacuate the immediate area if the spill is large

or if dust is generated. Wear full PPE, including

respiratory protection. Cover the spill with an

absorbent, non-combustible material such as

sand or vermiculite. Collect the absorbed

material into a suitable container for disposal.

Prevent the spill from entering drains or

waterways.[3]

Skin Contact

Immediately wash the affected area with

copious amounts of water. Remove

contaminated clothing.[3]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, lifting the upper

and lower eyelids. Seek medical attention.[3]

Inhalation

Move to fresh air immediately. If breathing is

difficult, provide oxygen. Seek medical attention.

[5]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Disposal Plan
Proper disposal of Xestospongin C and any contaminated materials is crucial to prevent

environmental contamination and to comply with regulations.

Waste Collection: All waste materials, including unused Xestospongin C, contaminated

consumables (e.g., pipette tips, gloves, vials), and spill cleanup materials, should be

collected in a designated, labeled hazardous waste container.
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Disposal Method: Dispose of the waste container through an approved hazardous waste

disposal facility.[3] Do not dispose of Xestospongin C down the drain, as it is very toxic to

aquatic life.[3]

Decontamination: Decontaminate all work surfaces and equipment that have come into

contact with Xestospongin C. This can be done by scrubbing with alcohol.[3]

Workflow for Safe Handling of Xestospongin C
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Caption: This diagram outlines the procedural flow for the safe handling of Xestospongin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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